N-[4-(benzyloxy)phenyl]pyridine-2-carboxamide

• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol
• IUPAC Name: N-(4-phenylmethoxyphenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C19H16N2O2/c22-19(18-8-4-5-13-20-18)21-16-9-11-17(12-10-16)23-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,21,22)
• InChI Key: UAMMGCKOJJDHHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C3=CC=CC=N3

Description

N-[4-(benzyloxy)phenyl]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H16N2O2 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of pyridine-2-carboxylic acid (2.0 g, 8.48 mmol) in N,N-dimethylformamide (DMF) was treated with O-benzotriazol-1-yl-N,N,N′,N′-tetramethyluronium hexafluorophosphate (HBTU) (3.5 g, 9.33 mmol) and N,N-diisopropylethylamine (DIEA) (0.742 mL, 32.7 mmol) and stirred at room temperature for 10 min. 4-Benzyloxyaniline hydrochloride (2.0 g, 8.48 mmol) was added to the solution, and stirring was continued for an additional 30 min. The solution was poured into a saturated aqueous solution of sodium bicarbonate on ice. Mechanically mixing the gummy residue in the bottom of the flask caused it to solidify. The product was collected by filtration, washed with water and dried to give a beige solid, 2.46 g (95%), which was used without further purification in the subsequent reaction. MS m/z 305 (MH+). 1H NMR(CDCl3) δ 5.07 (s, 2H), 7.0 (d, 2H), 7.30-7.50 (m, 6H), 7.70 (d, 2H), 7.92 (t, 1H), 8.32 (d, 1H) and 8.58 (d, 1H).